Cas no 656257-46-4 (1-(2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethyl)pyrrolidine)

1-(2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethyl)pyrrolidine is a boronic ester derivative featuring a pyrrolidine-substituted ethoxy linker. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, where its stable dioxaborolane moiety enhances reactivity and selectivity in forming carbon-carbon bonds. The tetramethyl substitution on the boronate ring improves air and moisture stability, facilitating handling and storage. The pyrrolidine group introduces potential for further functionalization, making it valuable in pharmaceutical and materials science research. Its structural design ensures efficient transmetalation in catalytic cycles, while the aromatic phenoxy linker contributes to solubility in organic solvents. This reagent is particularly useful in synthesizing complex biaryl structures for advanced applications.
1-(2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethyl)pyrrolidine structure
656257-46-4 structure
Product Name:1-(2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethyl)pyrrolidine
CAS No:656257-46-4
MF:C18H28BNO3
MW:317.230825424194
MDL:MFCD09746211
CID:1039141
PubChem ID:56776833
Update Time:2025-05-28

1-(2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethyl)pyrrolidine
    • 4-(2-Pyrrolidinoethoxy)phenylboronic acid pinacol ester
    • 1-[2-(pyrrolidin-1-yl)-ethoxy]-4-[4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl]benzene
    • 1-[2-(pyrrolidin-1-yl)-ethoxy]-4-[4,4,5,5-tetramethyl-1,3,2- dioxaborolan-2-yl]-benzene
    • 1-{2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl}pyrrolidine
    • AK-96264
    • ANW-54792
    • CTK8B6904
    • QC-3209
    • RW3816
    • SureCN871366
    • GOBUEBRZJFNDIL-UHFFFAOYSA-N
    • E78598
    • 4-(2-PYRROLIDINOETHOXY)PHENYLBORONIC ACID, PINACOL ESTER
    • 1-[2-(pyrrolidin-1-yl)-ethoxy]-4-[4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl]-benzene
    • 1-(2-[4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-PHENOXY]-ETHYL)-PYRROLIDINE
    • 656257-46-4
    • EN300-658870
    • SCHEMBL871366
    • BS-29394
    • 1-{2-[4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENOXY]ETHYL}PYRROLIDINE
    • 1-[2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl]pyrrolidine
    • CS-0175642
    • MFCD09746211
    • AKOS016001228
    • 1-(2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl)pyrrolidine
    • DTXSID30718424
    • 4-[2-(Pyrrolidin-1-yl)ethoxy]phenylboronic acid pinacol ester
    • XH0280
    • MDL: MFCD09746211
    • Inchi: 1S/C18H28BNO3/c1-17(2)18(3,4)23-19(22-17)15-7-9-16(10-8-15)21-14-13-20-11-5-6-12-20/h7-10H,5-6,11-14H2,1-4H3
    • InChI Key: GOBUEBRZJFNDIL-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(=CC=2)OCCN2CCCC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 316.21994
  • Monoisotopic Mass: 317.2162239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.9Ų

Experimental Properties

  • Density: 1.07
  • PSA: 30.93

1-(2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethyl)pyrrolidine Pricemore >>

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Additional information on 1-(2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethyl)pyrrolidine

Latest Research Insights on 1-(2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethyl)pyrrolidine (CAS: 656257-46-4)

1-(2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethyl)pyrrolidine (CAS: 656257-46-4) is a boronic ester derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the context of boron-containing compounds, which are known for their unique pharmacological properties.

One of the key areas of research involves the use of this compound in Suzuki-Miyaura cross-coupling reactions, a widely employed method for forming carbon-carbon bonds in pharmaceutical synthesis. The presence of the dioxaborolane moiety in the molecule enhances its stability and reactivity, making it an attractive candidate for the development of novel therapeutic agents. Recent publications highlight its utility in the synthesis of kinase inhibitors and other targeted therapies, where precise molecular modifications are critical for achieving desired biological activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 1-(2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethyl)pyrrolidine as a building block for the development of proteolysis-targeting chimeras (PROTACs). These bifunctional molecules are designed to degrade specific disease-causing proteins, and the boronic ester group in this compound was found to play a pivotal role in enhancing the binding affinity and selectivity of the PROTACs.

Another significant advancement was reported in the field of cancer therapeutics. A research team at a leading pharmaceutical institution utilized this compound to synthesize a series of boronic acid-based inhibitors targeting the ubiquitin-proteasome pathway. Their findings, published in Nature Chemical Biology, revealed that the compound's structural features contribute to improved pharmacokinetic properties, such as enhanced solubility and bioavailability, which are critical for clinical success.

Beyond its applications in drug development, recent investigations have also explored the compound's potential in diagnostic imaging. A study in ACS Chemical Biology detailed its use as a precursor for radiolabeled probes in positron emission tomography (PET) imaging. The boronic ester group facilitated the incorporation of fluorine-18, a commonly used radioisotope, enabling non-invasive visualization of biological processes at the molecular level.

Despite these promising developments, challenges remain in optimizing the synthetic routes and scalability of 1-(2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethyl)pyrrolidine. Recent efforts have focused on green chemistry approaches to reduce the environmental impact of its production, as highlighted in a 2024 review article in Green Chemistry. These advancements underscore the compound's growing importance in both academic and industrial research.

In conclusion, 1-(2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethyl)pyrrolidine (CAS: 656257-46-4) continues to be a focal point of innovation in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate, combined with its unique physicochemical properties, positions it as a valuable tool for the discovery and development of next-generation therapeutics and diagnostics. Future research is expected to further elucidate its potential in addressing unmet medical needs.

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